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Compound of Interest

Compound Name: 2-(2-Methoxyphenoxy)acetic acid

L Get Quote

Cat. No.: B155855

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for guaiacoxyacetic acid
(also known as phenoxyacetic acid or glycolic acid phenyl ether), a compound used in the
synthesis of pharmaceuticals and as a plant growth regulator.[1][2] Adherence to these
protocols is critical for ensuring laboratory safety and minimizing potential risks.

Hazard Identification and Classification

Guaiacoxyacetic acid is classified as a hazardous substance. It is harmful if swallowed and can
cause irritation to the skin, eyes, and respiratory system.[3][4] A long-term feeding study in rats
showed potential for liver damage and blood effects.[3]

Table 1: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation

Specific Target Organ Toxicity, H335: May cause respiratory

Category 3

Single Exposure

irritation
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Source: Compiled from multiple safety data sheets.[4]

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is fundamental to its safe
handling.

Table 2: Physical and Chemical Properties of Guaiacoxyacetic Acid

Property Value Source
Molecular Formula CsHsOs3 [1112]5]
Molecular Weight 152.15 g/mol [1112][5]

White to off-white crystalline
Appearance _ [11[2][3]
powder or solid

Melting Point 98 - 100 °C (208 - 212 °F) [1][2]
N ) 285 °C (545 °F) with some
Boiling Point - [1112]5]
decomposition
Solubility in Water 12 g/L (1 gram in ~75 ml) [5][6]

o ) Freely soluble in alcohol, ether,
Solubility in Organic Solvents ) ) ) [5][6]
benzene, glacial acetic acid

pKa 3.12-3.7 [5][6]

Safe Handling and Experimental Protocols
Engineering Controls and Work Practices

Proper engineering controls are the primary line of defense.

e Ventilation: Always handle guaiacoxyacetic acid in a well-ventilated area. A laboratory fume
hood is strongly recommended to control the generation of dust and vapors.[7]

o Eyewash and Safety Shower: Ensure that eyewash stations and safety showers are readily
accessible and in close proximity to the workstation.[3]

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.kishida.co.jp/product/catalog/msds/id/5922/code/000-34712e.pdf
https://www.chemimpex.com/products/36609
https://pubchem.ncbi.nlm.nih.gov/compound/Phenoxyacetic-Acid
https://www.drugfuture.com/chemdata/phenoxyacetic-acid.html
https://www.chemimpex.com/products/36609
https://pubchem.ncbi.nlm.nih.gov/compound/Phenoxyacetic-Acid
https://www.drugfuture.com/chemdata/phenoxyacetic-acid.html
https://www.chemimpex.com/products/36609
https://pubchem.ncbi.nlm.nih.gov/compound/Phenoxyacetic-Acid
https://pim-resources.coleparmer.com/sds/41213.pdf
https://www.chemimpex.com/products/36609
https://pubchem.ncbi.nlm.nih.gov/compound/Phenoxyacetic-Acid
https://www.chemimpex.com/products/36609
https://pubchem.ncbi.nlm.nih.gov/compound/Phenoxyacetic-Acid
https://www.drugfuture.com/chemdata/phenoxyacetic-acid.html
https://www.drugfuture.com/chemdata/phenoxyacetic-acid.html
https://en.wikipedia.org/wiki/Phenoxyacetic_acid
https://www.drugfuture.com/chemdata/phenoxyacetic-acid.html
https://en.wikipedia.org/wiki/Phenoxyacetic_acid
https://www.drugfuture.com/chemdata/phenoxyacetic-acid.html
https://en.wikipedia.org/wiki/Phenoxyacetic_acid
https://m.chemicalbook.com/ProductMSDSDetailCB3485839_EN.htm
https://pim-resources.coleparmer.com/sds/41213.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Hygiene: Wash hands and any exposed skin thoroughly after handling.[7] Do not eat, drink,
or smoke in the work area.[4] Contaminated clothing should be removed and washed before
reuse.[3]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure.

Table 3: Recommended Personal Protective Equipment (PPE)

] Specifications and Best
PPE Category Recommended Equipment a—.
ractices

Safety glasses with side-
_ _ Must be approved under
shields or chemical splash
government standards such as

NIOSH (US) or EN 166 (EU).
[7]

Eye/Face Protection goggles. A face shield may be
necessary if there is a high risk

of splashing.

_ _ Inspect gloves for integrity
Chemical-resistant gloves )
o before use. Dispose of
) ) (e.g., nitrile or butyl rubber). )
Skin Protection ) ) contaminated gloves properly.
Lab coat or chemical-resistant
Wear a lab coat or apron to

apron. ) ]
protect clothing and skin.[7]
Required when dusts are
) ) A NIOSH-approved dust generated or if ventilation is
Respiratory Protection ) )
respirator or an N95 mask. inadequate. The user must be

fit-tested and trained.[7]

Storage Protocol

e Store in a tightly closed container in a dry, cool, and well-ventilated area.[7]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[3]

o Protect from heat, sparks, open flames, and other sources of ignition.[3]
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Emergency Procedures

Immediate and appropriate action is crucial in the event of an exposure or spill.

First Aid Measures

The following diagram outlines the initial response steps for different types of exposure.

Exposure Event

Exposure Occurs

Initial Ai ;essmem
Route of
Exposure?
Inhalation Skin Cgntact Eye Contact Ingestion
Immediate Actions
v A\ A\ L
Immediately flush eyes with water Do NOT induce vomiting.

Remove contaminated clothing.
Flush skin with plenty of soap and water

for at least 15 minutes. Rinse mouth with water.

Move to fresh air.
Remove contact lenses if present. Give 2-4 cupfuls of milk or water.
Get immediate medical aid. Get immediate medical aid.

If not breathing, give artificial respiration.

Get medical aid. for at least 15 minutes.

Get medical aid if irritation persists.

Follow-Up

\4

\J
Seek Professional
Medical Attention

Click to download full resolution via product page
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Caption: First aid decision workflow for guaiacoxyacetic acid exposure.

Table 4: Detailed First Aid Protocols

Exposure Route

Protocol

Inhalation

Move the person to fresh air immediately. If
breathing is difficult, give oxygen. If breathing
has stopped, provide artificial respiration. Seek

immediate medical attention.[3][7]

Skin Contact

Immediately flush skin with plenty of soap and
water for at least 15 minutes while removing all
contaminated clothing and shoes. Get medical

aid if irritation develops or persists.[3][7]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[3][7]

Ingestion

If swallowed, do NOT induce vomiting. If the
victim is conscious and alert, give 2-4 cupfuls of
milk or water. Never give anything by mouth to
an unconscious person. Call a poison center or

doctor immediately.[3][7]

Accidental Release Measures Protocol

In the event of a spill, follow these procedures to mitigate the hazard.

o Evacuate & Ventilate: Evacuate non-essential personnel from the spill area. Ensure

adequate ventilation.

» Control Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks).

o Don PPE: Wear the appropriate personal protective equipment as outlined in Table 3.
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e Contain Spill: Prevent the further spread of the material.

o Clean-up: For solid spills, vacuum or sweep up the material and place it into a suitable,
labeled disposal container. Avoid generating dust.[3]

o Decontaminate: Clean the spill area thoroughly.

» Disposal: Dispose of the waste material in accordance with local, state, and federal
regulations.

The logical relationship for spill management is illustrated below.
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Assess Hazard
(Size, Location)

Evacuate Area
Restrict Access

Ensure Ventilation
Remove Ignition Sources

Don Appropriate PPE

Contain & Clean Up Spill
(Avoid Dust Generation)

Decontaminate Area
& Equipment

Package & Label Waste
for Disposal

Report Incident

Spill Response Logic
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Caption: Logical workflow for managing a chemical spill.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), alcohol-resistant
foam, or water spray.[5]

» Specific Hazards: The material can decompose under fire conditions, releasing irritating and
toxic gases like carbon monoxide and carbon dioxide.[5]

» Protective Equipment: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA) with a full facepiece operated in pressure-demand or other
positive pressure mode.[5]

Toxicological Information

The toxicological properties of guaiacoxyacetic acid have not been fully investigated.[3] The
available data is primarily from related compounds and GHS classifications.

Table 5: Acute Toxicity Data

Route Species Value Classification Source
Category 4
LD50: 1938 9o
Oral Rat (Harmful if [41[8]
mg/kg*
swallowed)

*Note: This LD50 value is for a ~70% solution of Glycolic Acid and should be used as an
approximation. The primary hazard is based on the GHS classification for Phenoxyacetic acid.

[8]

Experimental Workflow Diagram

The following diagram illustrates a safe workflow for handling guaiacoxyacetic acid in a typical
laboratory experiment.
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Caption: A standard workflow for the safe experimental use of guaiacoxyacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b155855?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/36609
https://pubchem.ncbi.nlm.nih.gov/compound/Phenoxyacetic-Acid
https://pim-resources.coleparmer.com/sds/41213.pdf
https://www.kishida.co.jp/product/catalog/msds/id/5922/code/000-34712e.pdf
https://www.drugfuture.com/chemdata/phenoxyacetic-acid.html
https://en.wikipedia.org/wiki/Phenoxyacetic_acid
https://m.chemicalbook.com/ProductMSDSDetailCB3485839_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB3485839_EN.htm
https://www.tcichemicals.com/BE/en/sds/G0110_EU_6N.pdf
https://www.benchchem.com/product/b155855#guaiacoxyacetic-acid-safety-and-handling-precautions
https://www.benchchem.com/product/b155855#guaiacoxyacetic-acid-safety-and-handling-precautions
https://www.benchchem.com/product/b155855#guaiacoxyacetic-acid-safety-and-handling-precautions
https://www.benchchem.com/product/b155855#guaiacoxyacetic-acid-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b155855?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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